Cas no 162040-64-4 (Valeryl-L-carnitine Chloride)

• Product Name: Valeryl-L-carnitine Chloride
• CAS No: 162040-64-4
• MF: C₁₂H₂₄ClNO₄
• MW: 281.776263237
• MDL: MFCD09263553
• CID: 4742954
• PubChem ID: 25105260
• Update Time: 2025-05-21

Valeryl-L-carnitine Chloride Chemical and Physical Properties

Names and Identifiers

• [(2R)-3-Carboxy-2-pentanoyloxypropyl]-trimethylazanium;chloride
• (2R)-3-Carboxy-N,N,N-trimethyl-2-(pentanoyloxy)-1-propanaminium chloride
• 162040-64-4
• AKOS040756321
• Valeryl-L-carnitineChloride
• SCHEMBL8617144
• Valeryl-L-carnitine (chloride)
• Valeryl-L-carnitine Chloride

• MDL： MFCD09263553
• Inchi： 1S/C12H23NO4.ClH/c1-5-6-7-12(16)17-10(8-11(14)15)9-13(2,3)4;/h10H,5-9H2,1-4H3;1H/t10-;/m1./s1
• InChI Key： REFPVMRTHIMPLJ-HNCPQSOCSA-N
• SMILES： [Cl-].O(C(CCCC)=O)[C@H](CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 281.1393859g/mol
• Monoisotopic Mass: 281.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Valeryl-L-carnitine Chloride

Valeryl-L-Carnitine Chloride: A Comprehensive Overview

Valeryl-L-Carnitine Chloride, with the CAS number 162040-64-4, is a biologically active compound that has garnered significant attention in the fields of nutrition, sports science, and health research. This compound is a derivative of L-carnitine, a naturally occurring amino acid known for its role in energy metabolism. The addition of the valerate group to L-carnitine enhances its bioavailability and functional properties, making it a valuable ingredient in various applications.

The chemical structure of Valeryl-L-Carnitine Chloride consists of L-carnitine linked to a valeric acid moiety. This unique structure allows it to effectively shuttle fatty acids into mitochondria, where they are oxidized to produce energy. Recent studies have highlighted its potential in improving mitochondrial function, which is crucial for maintaining cellular energy production and overall metabolic health.

In terms of physiological functions, Valeryl-L-Carnitine Chloride has been shown to enhance fat oxidation, making it a popular choice in weight management supplements. Additionally, it plays a role in reducing muscle soreness and improving recovery after intense physical activity. Emerging research also suggests that this compound may have antioxidant properties, further contributing to its reputation as a versatile health supplement.

The application of Valeryl-L-Carnitine Chloride extends beyond sports nutrition. It is increasingly being used in skincare products due to its ability to enhance skin elasticity and reduce oxidative stress. Furthermore, its role in supporting cardiovascular health has been explored in recent clinical trials, with promising results indicating improved lipid profiles and endothelial function.

From a scientific perspective, the latest studies on Valeryl-L-Carnitine Chloride emphasize its bioavailability and efficacy compared to other carnitine derivatives. Researchers have found that its valerate ester form enhances absorption in the gastrointestinal tract, leading to higher plasma concentrations and prolonged activity. This makes it particularly suitable for individuals seeking sustained energy levels and improved metabolic performance.

In conclusion, Valeryl-L-Carnitine Chloride, identified by CAS number 162040-64-4, stands out as a multifaceted compound with applications ranging from sports performance enhancement to skincare and cardiovascular health. Its unique chemical structure and proven benefits position it as a key ingredient in modern health and wellness products.